Cas no 262851-99-0 (methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate)

methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate structure
262851-99-0 structure
Product Name:methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate
CAS No:262851-99-0
MF:C7H9FO2
MW:144.143565893173
MDL:MFCD31705884
CID:247515
PubChem ID:23237088
Update Time:2025-04-19

methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-fluoro-, methyl ester
    • 3-Fluorobicyclo[1.1.1]pentane-1-carboxylicacid methyl ester
    • methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate
    • Bicyclo[1.1.1]pentane-1-carboxylic acid,3-fluoro-,methyl ester(9ci)
    • SY324246
    • PS-20725
    • methyl3-fluorobicyclo[1.1.1]pentane-1-carboxylate
    • D97128
    • MFCD31705884
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-fluoro-, methyl ester (9CI)
    • 262851-99-0
    • CID 23237088
    • MDL: MFCD31705884
    • Inchi: 1S/C7H9FO2/c1-10-5(9)6-2-7(8,3-6)4-6/h2-4H2,1H3
    • InChI Key: RVVFAWVQBGJNAA-UHFFFAOYSA-N
    • SMILES: FC12CC(C(=O)OC)(C1)C2

Computed Properties

  • Exact Mass: 144.059
  • Monoisotopic Mass: 144.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 0.8

methyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

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